molecular formula C9H15N3O4 B581385 hexahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione propionic acid CAS No. 1253789-31-9

hexahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione propionic acid

Cat. No. B581385
CAS RN: 1253789-31-9
M. Wt: 229.236
InChI Key: DHJJQJMSLITKDT-UHFFFAOYSA-N
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Description

Hexahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione propionic acid, also known as Hexahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione propionic acid, is a useful research compound. Its molecular formula is C9H15N3O4 and its molecular weight is 229.236. The purity is usually 95%.
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properties

CAS RN

1253789-31-9

Product Name

hexahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione propionic acid

Molecular Formula

C9H15N3O4

Molecular Weight

229.236

IUPAC Name

4a,5,6,7,8,8a-hexahydro-1H-pyrido[4,3-d]pyrimidine-2,4-dione;acetic acid

InChI

InChI=1S/C7H11N3O2.C2H4O2/c11-6-4-3-8-2-1-5(4)9-7(12)10-6;1-2(3)4/h4-5,8H,1-3H2,(H2,9,10,11,12);1H3,(H,3,4)

InChI Key

DHJJQJMSLITKDT-UHFFFAOYSA-N

SMILES

CC(=O)O.C1CNCC2C1NC(=O)NC2=O

synonyms

hexahydropyrido[4,3-d]pyrimidine-2,4(1H,3H)-dione propionic acid

Origin of Product

United States

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